Cas no 154364-61-1 (Benzoic acid,2-ethoxy-6-hydroxy-, ethyl ester)

• Product Name: Benzoic acid,2-ethoxy-6-hydroxy-, ethyl ester
• CAS No: 154364-61-1
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• MDL: MFCD04039889
• CID: 106541
• PubChem ID: 24880210
• Update Time: 2025-05-18

Benzoic acid,2-ethoxy-6-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-ethoxy-6-hydroxy-, ethyl ester
• ethyl 2-ethoxy-6-hydroxybenzoate
• Ethyl 6-ethoxy-2-hydroxybenzoate
• Benzoic acid, 2-ethoxy-6-hydroxy-, ethyl ester (9CI)
• ETHYL 6-ETHOXY-2-HYDROXYBENZOATE 95
• 154364-61-1
• DTXSID70404935
• Ethyl 6-ethoxy-2-hydroxybenzoate,95%
• J-009095
• SCHEMBL10066978
• FT-0739956
• ETHYL 6-ETHOXY-2-HYDROXYBENZOATE, 95%
• DB-064039
• G70736

• MDL： MFCD04039889
• Inchi： 1S/C11H14O4/c1-3-14-9-7-5-6-8(12)10(9)11(13)15-4-2/h5-7,12H,3-4H2,1-2H3
• InChI Key： RWBODKGPEZVFRX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C=1C(=O)OCC)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: solid
• Density: 1.15
• Melting Point: 60 °C (lit.)
• Boiling Point: 309.8°C at 760 mmHg
• Flash Point: 115.7°C
• Refractive Index: 1.523
• Solubility: Not determined

Benzoic acid,2-ethoxy-6-hydroxy-, ethyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid,2-ethoxy-6-hydroxy-, ethyl ester

Benzoic Acid, 2-Ethoxy-6-Hydroxy-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 154364-61-1, commonly referred to as Benzoic acid, 2-ethoxy-6-hydroxy-, ethyl ester, is a significant organic compound with diverse applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with an ethoxy group at the 2-position and a hydroxy group at the 6-position, with the carboxylic acid group esterified by an ethyl group. The benzoic acid moiety serves as the foundation for this compound, while the substituents at positions 2 and 6 introduce functional diversity and reactivity.

Recent studies have highlighted the importance of Benzoic acid derivatives in various fields, particularly in drug design and material science. The ethoxy and hydroxy substituents on the benzene ring contribute to the compound's hydrophilic properties, making it suitable for applications that require controlled solubility. Additionally, the ethyl ester group enhances the compound's stability under certain conditions, which is crucial for its use in pharmaceutical formulations.

The synthesis of Benzoic acid, 2-ethoxy-6-hydroxy-, ethyl ester involves a series of well-established organic reactions. Typically, the starting material is a substituted benzene ring with appropriate directing groups. The introduction of the ethoxy group at position 2 and the hydroxy group at position 6 is achieved through nucleophilic aromatic substitution or electrophilic substitution reactions, depending on the directing effects of the substituents. The final step involves esterification of the carboxylic acid group using ethanol in the presence of an acid catalyst.

One of the most notable applications of this compound is in the development of pharmaceutical intermediates. Its structure allows for further functionalization to create bioactive molecules with potential therapeutic benefits. For instance, researchers have explored its use in designing anti-inflammatory agents and antioxidants, leveraging its ability to scavenge free radicals and modulate cellular signaling pathways.

In addition to its pharmaceutical applications, Benzoic acid, 2-ethoxy-6-hydroxy-, ethyl ester has found utility in the field of material science. Its unique combination of hydrophilic and hydrophobic groups makes it an ideal candidate for designing amphiphilic materials, such as surfactants and emulsifiers. Recent advancements in green chemistry have also led to its use in environmentally friendly synthesis processes, reducing reliance on hazardous solvents and reagents.

The compound's stability under various conditions has been extensively studied to ensure its suitability for large-scale production and industrial applications. Research has shown that it exhibits good thermal stability up to 150°C and is resistant to hydrolysis under neutral conditions. However, prolonged exposure to acidic or basic environments may lead to degradation, necessitating careful handling during storage and transportation.

From a regulatory standpoint, Benzoic acid derivatives are subject to stringent safety evaluations due to their potential biological activity. Regulatory agencies require comprehensive toxicological assessments to ensure their safe use in pharmaceuticals and consumer products. Recent studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its pharmacokinetics for therapeutic applications.

In conclusion, Benzoic acid, 2-ethoxy-6-hydroxy-, ethyl ester (CAS No. 154364-61-1) is a versatile compound with promising applications across multiple disciplines. Its unique structure enables diverse functionalization pathways, making it a valuable building block in organic synthesis. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both scientific knowledge and industrial innovation.